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Compound of Interest

Compound Name: Dipentyl phthalate-3,4,5,6-d4

Cat. No.: B570221

An In-depth Technical Guide to Dipentyl phthalate-d4: Synonyms and Nomenclature

For researchers, scientists, and drug development professionals, precise identification of
chemical compounds is paramount. This guide provides a comprehensive overview of the
synonyms, nomenclature, and key identifiers for the deuterated internal standard, Dipentyl
phthalate-d4.

Chemical Identity and Synonyms

Dipentyl phthalate-d4 is a stable isotope-labeled form of Dipentyl phthalate, where four
hydrogen atoms have been replaced by deuterium. This labeling is crucial for its use as an
internal standard in various analytical techniques, such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The most
common deuteration pattern involves the substitution of four hydrogen atoms on the benzene
ring.

A variety of synonyms and trade names are used to refer to this compound, which can
sometimes lead to confusion. The following table summarizes the most frequently encountered
names and identifiers.

Table 1: Synonyms and Identifiers for Dipentyl phthalate-d4
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Category Identifier Value

Common Name Dipentyl phthalate-d4

Di-n-pentyl phthalate-d4[2]

Amyl Phthalate-d4[3][4][5]

DPENP-d4[5]

dipentyl 3,4,5,6-
IUPAC Name tetradeuteriobenzene-1,2-

dicarboxylate[4]

1,2-Benzene-3,4,5,6-d4-
Systematic Name dicarboxylic acid, dipentyl
ester[3][4][5]

Dipentyl (rgeontent-ng-

star-inserted">2H_4)benzene-
1,2-dicarboxylate[4]

358730-89-9 (for Dipentyl

CAS Number
phthalate-3,4,5,6-d4)[2][3]
Molecular Formula C18H22D404[2][3]
Molecular Weight 310.42 g/mol [2][3]
IPKKHRVROFYTEK-
InChl Key
CXRURWBMSA-N
MDL Number MFCD01861607

Note: While the CAS number 131-18-0 is sometimes associated with Dipentyl phthalate-d4 in
some databases, it officially corresponds to the non-deuterated form, Dipentyl phthalate.[6][7]

[8]°]

Nomenclature Hierarchy
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The various names and identifiers for Dipentyl phthalate-d4 can be organized into a logical
hierarchy to clarify their relationships. The following diagram illustrates this structure, from the

general chemical class to specific identifiers.
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Dipentyl phthalate-d4
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Caption: A diagram illustrating the nomenclature hierarchy for Dipentyl phthalate-d4.

Physicochemical Properties

A summary of the key physicochemical properties of Dipentyl phthalate is provided below.
These properties are for the non-deuterated form but are expected to be very similar for the d4

analog.

Table 2: Physicochemical Properties of Dipentyl Phthalate
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Property Value

Appearance Clear colorless to slightly yellow liquid[6][7]
Density 1.025 g/mL at 20 °C[6][7]

Boiling Point 342 °C[6][7]

Melting Point -55 °C[6][7]

Flash Point >110 °CJ[6][7]

Water Solubility Not miscible or difficult to mix in water[6][7]

Slightly soluble in Chloroform and Ethyl

Solubility
Acetate[6][7]

Experimental Protocol: Use as an Internal Standard

Dipentyl phthalate-d4 is primarily used as an internal standard for the quantification of
phthalate esters in various matrices, including environmental, food, and biological samples. A
generalized workflow for its use is outlined below.

Sample Preparation Instrumental Analysis Data Analysis

GC-MS or LC-MS Ct Mass Quantification using
*| Extraction of Analytes |~ Sample Cleanup " Injection > Separation ‘ > ‘ Detection Response Ratio

Final Concentration
Calculation

Spiking with
Dipentyl phthalate-d4

>

Sample Collection

Click to download full resolution via product page

Caption: A generalized experimental workflow for using Dipentyl phthalate-d4 as an internal
standard.

Methodology:

o Sample Preparation: A known amount of Dipentyl phthalate-d4 is added (spiked) into the
sample at the beginning of the sample preparation process.
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» Extraction: The analytes of interest, along with the internal standard, are extracted from the
sample matrix using an appropriate solvent and technique (e.g., liquid-liquid extraction, solid-
phase extraction).

o Cleanup: The extract is purified to remove interfering substances.

 Instrumental Analysis: The cleaned extract is injected into a GC-MS or LC-MS system. The
analytes and the internal standard are separated chromatographically and detected by the
mass spectrometer.

» Quantification: The concentration of the target analytes is determined by comparing the peak
area of the analyte to the peak area of the internal standard. This ratio is then compared to a
calibration curve prepared with known concentrations of the analyte and the internal
standard.

The use of a deuterated internal standard like Dipentyl phthalate-d4 is advantageous because
it has nearly identical chemical and physical properties to the non-deuterated analyte, ensuring
similar behavior during sample preparation and analysis, which leads to more accurate and
precise quantification.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. hpc-standards.com [hpc-standards.com]
o 3. Di-n-pentyl Phthalate-3456-d4 [chembk.com]

e 4. Dipentyl (~2~H_4 )benzene-1,2-dicarboxylate | C18H2604 | CID 71309030 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 5. pharmaffiliates.com [pharmaffiliates.com]

e 6. DI-N-PENTYL PHTHALATE-D4 price,buy DI-N-PENTYL PHTHALATE-D4 - chemicalbook
[chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.medchemexpress.com/dipentyl-phthalate-3-4-5-6-d4.html
https://www.benchchem.com/product/b570221?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dipentyl-phthalate-3-4-5-6-d4.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D4Dinpentylphthalate.htm
https://www.chembk.com/en/chem/Di-n-pentyl%20Phthalate-3456-d4
https://pubchem.ncbi.nlm.nih.gov/compound/358730-89-9
https://pubchem.ncbi.nlm.nih.gov/compound/358730-89-9
https://www.pharmaffiliates.com/en/358730-89-9-amyl-phthalate-d4-pasti007701.html
https://www.chemicalbook.com/price-india/DI-N-PENTYL-PHTHALATE-D4-1.htm
https://www.chemicalbook.com/price-india/DI-N-PENTYL-PHTHALATE-D4-1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. DI-N-PENTYL PHTHALATE-D4 | 131-18-0 [chemicalbook.com]

8. DI-N-PENTYL PHTHALATE-D4 | 131-18-0 [amp.chemicalbook.com]

9. Dipentyl phthalate | C18H2604 | CID 8561 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Dipentyl phthalate-d4 synonyms and nomenclature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570221#dipentyl-phthalate-d4-synonyms-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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